Fenchlorphos

• IUPAC Name: dimethoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-λ5-phosphane
• InChI: InChI=1S/C8H8Cl3O3PS/c1-12-15(16,13-2)14-8-4-6(10)5(9)3-7(8)11/h3-4H,1-2H3
• InChI Key: JHJOOSLFWRRSGU-UHFFFAOYSA-N
• Canonical SMILES: COP(=S)(OC)OC1=CC(=C(C=C1Cl)Cl)Cl
• DSSTOX Substance ID: DTXSID2034885
• Molecular Weight: 321.5 g/mol
• Physical Description: Ronnel is a white to light-tan crystalline solid. Mp: 41 °C, Density :1.49 g cm-3 at 25 °C. Biocidal (toxic to all animal life in differing degrees) by its action as a cholinesterase inhibitor. Used as an insecticide. Degrades readily in the environment by hydrolysis and oxidation., White to light-tan, crystalline solid. [insecticide] [Note: A liquid above 106 degrees F.]; [NIOSH], WHITE POWDER., White to light-tan, crystalline solid., White to light-tan, crystalline solid. [insecticide] [Note: A liquid above 106 °F.]
• Boiling Point: Decomposes (NIOSH, 2023), 97 °C @ 0.013 mbar, BP: decomposes., decomposes, Decomposes
• Solubility: 0.004 % at 77 °F (NIOSH, 2023), IN WATER: 0.004 G/100 ML @ 25 °C; FREELY SOL IN CARBON TETRACHLORIDE, ETHER, METHYLENE CHLORIDE, Readily sol in most organic solvents: in acetone 908, chloroform 347, toluene 592, xylene 503, methanol 25, kerosene 37 (all in g/100 ml), water solubility = 1 mg/l @ 20 °C, Solubility in water at 20 °C: none, (77 °F): 0.004%
• Density: 1.49 at 77 °F (NIOSH, 2023) - Denser than water; will sink, 1.485 @ 25 °C/4 °C, Relative density (water = 1): 1.48, 1.49 at 77 °F, (77 °F): 1.49
• Vapor Pressure: 0.0008 mmHg at 77 °F (NIOSH, 2023), 0.0008 [mmHg], 8X10-4 MM HG @ 25 °C, Vapor pressure, Pa at 25 °C:, 0.0008 mmHg, (77 °F): 0.0008 mmHg
• Mechanism of Action: MOST ... /ORGANOPHOSPHATE PESTICIDES/ ARE NOT POTENT INHIBITORS OF ESTERASES UNTIL THEY ARE ACTIVATED IN LIVER ... BY MICROSOMAL OXIDATIVE ENZYMES. /ORGANOPHOSPHORUS PESTICIDES/, Ronnel is a weak inhibitor of cholinesterase. It affects the pseudoesterase of the plasma predominantly, rather than the true acetylcholinesterase of the red blood cells, upon both single and repeated oral doses.
• Impurities: The analysis of technical organophosphorus insecticides by (31)P nuclear magnetic resonance showed the major known toxic contaminants to be simple trialkyl phosphorothio- and -dithioic acid esters and the S-alkyl insecticide isomers. Small amt of the bis derivatives & the dithiopyrophosphate were also detected. These contaminants included both byproducts from the synthesis as well as degradation products. This procedure was used to analyze ... technical grade products /including/ ronnel.
• Color/Form: COLORLESS CRYSTALS, WHITE CRYSTALLINE POWDER, WHITE TO LIGHT TAN CRYSTALLINE SOLID, Powder or granules, White to light tan, crystalline solid [Note: A liquid above 106 degrees F].
• CAS RN: 299-84-3
• Melting Point: 106 °F (NIOSH, 2023), 41 °C, 106 °F

Description

Fenchlorphos, also known as Ronnel, is a synthetic organic thiophosphate compound. It is characterized as a colorless or white to light tan crystalline solid with a mercaptan odor. It is used as an insecticide and exposure occurs by inhalation, ingestion, or contact.

Molecular Structure Analysis

The molecular formula of this compound is C8H8Cl3O3PS. The IUPAC name is dimethoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-λ5-phosphane. The molecular weight is 321.5 g/mol.

Physical And Chemical Properties Analysis

This compound is a white to light-tan crystalline solid. It has a melting point of 41°C and a density of 1.49 g cm-3 at 25°C. It degrades readily in the environment by hydrolysis and oxidation.

Scientific Research Applications

Pesticide Residue Assessment in Agriculture

A study by Witczak et al. (2018) focused on assessing the contamination of vegetables and fruits available in Poland by various organophosphate pesticides, including fenchlorphos. The research aimed to evaluate the potential health risks posed to consumers from pesticide residue. Although this compound was not found in the materials studied, the research is significant for understanding the environmental impact and food safety concerns associated with similar organophosphate pesticides. This study provides insights into the importance of monitoring and regulating pesticide use in agriculture to ensure consumer safety (Witczak, Pohoryło, Abdel-Gawad, & Cybulski, 2018).

Environmental Impact and Ecotoxicology

Research conducted by Yang et al. (2017) investigated the combined toxicities of various pesticides, including chlorpyrifos, which shares similarities with this compound as an organophosphate pesticide. The study, using earthworms as test organisms, revealed complex synergistic and antagonistic responses, highlighting the challenges in predicting environmental impacts of pesticide use. This research underscores the importance of considering the potential ecological risks associated with the use of pesticides like this compound, particularly their combined effects on non-target organisms (Yang, Chen, Wang, Peng, Zhao, Guo, Wang, & Qian, 2017).

Detection and Monitoring Methods

Karimi-Maleh et al. (2021) developed a novel molecularly imprinted electrochemical sensor for detecting fenamiphos, another organophosphorus insecticide. The sensor demonstrated high selectivity, stability, and reproducibility, essential for monitoring and managing the environmental and health impacts of these pesticides. This advancement in detection technology is crucial for effective monitoring and regulation of organophosphorus pesticides, including this compound, in various environmental and agricultural settings (Karimi-Maleh, Yola, Atar, Orooji, Karimi, Kumar, Rouhi, & Baghayeri, 2021).

Soil Microbial Activity and Pesticide Degradation

Singh et al. (2002) explored the effects of repeated applications of various pesticides, including fenamiphos, on their degradation rates in soil and on soil microbial properties. The study revealed that repeated applications suppressed the degradation rates of some pesticides, impacting soil microbial activity. Understanding the interactions between pesticides like this compound and soil microbiota is essential for assessing their long-term environmental impacts and developing sustainable agricultural practices (Singh, Walker, & Wright, 2002)

Mechanism of Action

Fenchlorphos, also known as Ronnel, is an organophosphate insecticide . This article will delve into the mechanism of action of this compound, its biochemical pathways, pharmacokinetics, and the influence of environmental factors on its action.

Target of Action

The primary target of this compound is the enzyme acetylcholinesterase (AChE) . AChE plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine, which is involved in transmitting signals in the nervous system.

Mode of Action

This compound acts as an inhibitor of AChE . By inhibiting AChE, this compound prevents the breakdown of acetylcholine, leading to an accumulation of this neurotransmitter. This accumulation disrupts normal nerve function, which can lead to a variety of neurological symptoms.

Biochemical Pathways

This compound and its oxygen analogue are susceptible to hydrolysis in animals at either the methyl-phosphate or phenylphosphate bond . Hydrolysis at both sites has been demonstrated with alkali and bovine rumen juice, and in rat, house-fly, and cow metabolic studies .

Result of Action

The inhibition of AChE by this compound leads to an overstimulation of the nervous system, which can result in a range of symptoms, from mild effects like salivation and eye watering, to more severe effects like muscle tremors, respiratory distress, and even death in extreme cases .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it is known to be stable at temperatures up to 60°C and in neutral and slightly acid media . It is unstable in alkaline and strongly acid media and upon prolonged exposure in aqueous preparations . Most cations other than copper have little or no effect .

Safety and Hazards

Fenchlorphos is harmful if swallowed and toxic in contact with skin. It is very toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding contact with eyes, wearing suitable protective clothing and gloves, and avoiding release to the environment.

Q & A

ANone: Ronnel, an organophosphate insecticide, exerts its primary effect by inhibiting acetylcholinesterase (AChE) []. This enzyme is crucial for breaking down the neurotransmitter acetylcholine, and its inhibition leads to acetylcholine accumulation at nerve synapses.

ANone: Research indicates that Ronnel administration in steers leads to increased plasma thyroxine (T4) concentrations, suggesting a shift in thyroid function [, ]. The exact mechanism of this interaction remains unclear but might be associated with Ronnel's impact on T4 to T3 conversion.

ANone: Studies have shown that Ronnel can alter metabolic activity in steers, particularly in subcutaneous adipose tissue and skeletal muscle []. Ronnel was found to depress metabolic activity in adipose tissue from younger steers (6 and 12 months old) without significantly affecting skeletal muscle metabolism. This effect was less pronounced in older steers (18 months old).

ANone: In vitro studies suggest that Ronnel can interfere with the metabolic effects of thyroxine in steer adipose tissue []. While thyroxine typically increases acetate oxidation and decreases fatty acid synthesis, Ronnel appears to disrupt these actions.

ANone: The molecular formula of Ronnel is C8H8Cl3O3PS, and its molecular weight is 321.56 g/mol.

ANone: While the provided research does not delve into detailed spectroscopic data, the crystal and molecular structure of Ronnel oxon, a metabolite of Ronnel, has been determined using three-dimensional x-ray analysis []. This information offers insights into the structural features and potential interactions of Ronnel and its metabolites.

ANone: The provided research doesn't offer specific data on the stability of various Ronnel formulations under different conditions.

ANone: The research provided focuses on the insecticidal activity of Ronnel rather than its catalytic properties. As an organophosphate, Ronnel is not known to possess significant catalytic activity in biological systems.

ANone: Yes, CNDO molecular orbital calculations have been employed to analyze the charge density distribution within the Ronnel oxon molecule []. This type of computational study can offer valuable information regarding the reactivity and potential binding interactions of Ronnel and its metabolites.

ANone: The research provided doesn't offer specific details about formulation strategies to enhance the stability, solubility, or bioavailability of Ronnel.

ANone: Research using 32P-labelled Ronnel indicates rapid absorption into the bloodstream of sheep following oral administration []. The primary route of excretion is through urine (70% of the administered dose), with a smaller portion excreted in feces (7%) [].

ANone: The main metabolite of Ronnel found in cattle is dimethyl thiophosphate []. Other metabolites include dimethyl phosphate and monomethyl Ronnel.

ANone: Yes, studies show differences in residue patterns depending on the application method. Following topical spraying, Ronnel residues in sheep were primarily detected in fatty tissues, with negligible levels found after three weeks []. In contrast, oral administration resulted in the rapid appearance of Ronnel and its metabolites in blood and urine [].

ANone: Yes, studies indicate species-specific differences in Ronnel's effects. While Ronnel exhibits growth-promoting effects in steers, these effects were not observed in rats, suggesting a difference in metabolism or sensitivity between these species [].

ANone: Ronnel has shown efficacy against a range of ectoparasites in both laboratory and field settings. Studies demonstrate its effectiveness against horn flies [, , ], face flies [, ], cattle grubs [, , , , ], screw-worms [], keds [], biting lice [], chicken mites [, ], northern fowl mites [, ], house flies [, , , , , ], and the tropical horse tick [].

ANone: Ronnel has demonstrated activity against various developmental stages of certain parasites. For instance, it effectively controlled both adult horn flies and their larvae []. It was also effective against both internal and hypodermal stages of cattle grubs [].

ANone: Yes, the effectiveness of Ronnel can vary depending on the application method and the targeted parasite. For example, high-pressure sprays of Ronnel were more effective than low-volume sprays in eradicating sheep keds []. Similarly, different Ronnel formulations and application methods (e.g., dusts, smears, sprays) exhibited varying levels of control against the tropical horse tick on horses [].

ANone: Yes, field studies have documented the emergence of house fly populations resistant to Ronnel [, , , ]. This resistance often coincides with cross-resistance to other organophosphate insecticides, such as Diazinon, and to insecticides from other classes, like DDT and lindane [, , ].

ANone: Continuous or repeated exposure to Ronnel, especially at sublethal doses, can select for resistant individuals within a population, ultimately leading to the predominance of resistant flies. This selection pressure is often amplified by factors such as high breeding potential in barns and inadequate sanitation, which can create conditions favorable for resistant populations to thrive [, ].

ANone: While generally considered safe at recommended doses, Ronnel can cause toxicity in cattle at higher levels. Observed symptoms include ataxia, a condition affecting balance and coordination, particularly after subcutaneous injection of high doses [].

ANone: The provided research primarily focuses on the insecticidal properties, metabolism, and residue profiles of Ronnel in livestock and poultry. It doesn't offer detailed insights into advanced drug delivery techniques, biomarker development, analytical method validation, immunogenicity, drug transporter interactions, or other advanced topics.

ANone: Yes, various alternative insecticides have been explored for controlling ectoparasites in livestock and poultry. Some of the compounds tested in the provided research include:

• Organophosphates: Diazinon [, , , , , ], Coumaphos [, , ], Trichlorphon [, ], Malathion [, , , ], Fenthion [], Dioxathion [], Phosmet []
• Carbamates: Carbaryl [], Propoxur (Baygon) [], Mecarbam []
• Pyrethroids: Permethrin []
• Other classes: Lindane [, , , ], DDT [, , , ], Dieldrin [, ]